Cas no 29182-87-4 (2-Bromo-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-Bromo-N-(4-methoxyphenyl)acetamide
• CAS No: 29182-87-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD00719805
• CID: 880806
• Update Time: 2026-04-29

2-Bromo-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-methoxyphenyl)acetamide
• 2-bromo-N-(4-methoxyphenyl)acetamide(SALTDATA: FREE)
• 4-methoxyphenyl bromoacetamide

• MDL： MFCD00719805
• Inchi： InChI=1S/C9H10BrNO2/c1-13-8-4-2-7(3-5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： QLFJPPNMBXMPHB-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=O)CBr

Computed Properties

• Exact Mass: 242.98900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 38.33000
• LogP: 2.10160

Additional information on 2-Bromo-N-(4-methoxyphenyl)acetamide

Introduction to 2-Bromo-N-(4-methoxyphenyl)acetamide (CAS No. 29182-87-4)

2-Bromo-N-(4-methoxyphenyl)acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular formula and a unique structural arrangement that makes it valuable for various synthetic applications. This compound, identified by the CAS number 29182-87-4, has garnered attention due to its role as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

The structural motif of 2-Bromo-N-(4-methoxyphenyl)acetamide consists of a brominated aromatic ring connected to an acetamide group, with a methoxy substituent on the phenyl ring. This configuration provides multiple sites for chemical modification, making it a versatile building block in medicinal chemistry. The presence of the bromine atom enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations that are pivotal in drug discovery.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. The compound 2-Bromo-N-(4-methoxyphenyl)acetamide has been explored as a precursor in the synthesis of molecules with potential pharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways that are implicated in inflammatory responses and cancer progression.

One of the most notable applications of 2-Bromo-N-(4-methoxyphenyl)acetamide is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with several diseases, including cancer. By designing molecules that selectively inhibit these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The bromine atom in 2-Bromo-N-(4-methoxyphenyl)acetamide serves as a handle for introducing further modifications, allowing chemists to fine-tune the properties of the resulting inhibitors.

The methoxy group on the phenyl ring also contributes to the reactivity and selectivity of derivatives derived from 2-Bromo-N-(4-methoxyphenyl)acetamide. This substituent can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Additionally, the acetamide moiety can be further functionalized to introduce additional pharmacophores or improve solubility characteristics.

The synthesis of 2-Bromo-N-(4-methoxyphenyl)acetamide typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of 4-methoxybenzoic acid followed by acetylation or condensation with appropriate amine sources. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency.

The pharmacological evaluation of derivatives of 2-Bromo-N-(4-methoxyphenyl)acetamide has revealed several promising candidates with therapeutic potential. For example, studies have demonstrated that certain analogs exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. These findings have prompted further investigation into optimizing lead compounds for clinical development.

In addition to its role in kinase inhibition, 2-Bromo-N-(4-methoxyphenyl)acetamide has been explored in other therapeutic areas. Its structural features make it a suitable candidate for developing antimicrobial agents, where it can be modified to target bacterial enzymes or interfere with essential metabolic pathways. Furthermore, its potential application in neurodegenerative disease treatment has been investigated, with some derivatives showing neuroprotective properties in preclinical studies.

The growing interest in green chemistry principles has also influenced the synthesis of 2-Bromo-N-(4-methoxyphenyl)acetamide. Researchers are increasingly focusing on developing sustainable synthetic methods that minimize waste and reduce environmental impact. This includes exploring catalytic systems that enhance reaction efficiency and employing solvent-free or aqueous-based reaction conditions where possible.

The future prospects for 2-Bromo-N-(4-methoxyphenyl)acetamide and its derivatives remain promising as new methodologies and technologies continue to emerge in pharmaceutical research. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel bioactive molecules derived from this compound. Moreover, collaborations between academia and industry will likely drive innovation by combining expertise across different disciplines.

In conclusion, 2-Bromo-N-(4-methoxyphenyl)acetamide, identified by CAS number 29182-87-4, is a versatile intermediate with significant applications in pharmaceutical chemistry. Its unique structural features enable diverse synthetic modifications, making it valuable for developing bioactive agents targeting various diseases. As research continues to evolve, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.